2-(Pyrimidin-5-YL)acetaldehyde

• IUPAC Name: 2-pyrimidin-5-ylacetaldehyde
• InChI: InChI=1S/C6H6N2O/c9-2-1-6-3-7-5-8-4-6/h2-5H,1H2
• InChI Key: CTWRRKVKYFVIDX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=N1)CC=O
• Molecular Formula: C6H6N2O
• DSSTOX Substance ID: DTXSID801313234
• Molecular Weight: 122.12 g/mol
• CAS RN: 944898-40-2

Description

Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It is a fundamental structure in nature and can be considered a piece of various significant biomolecules, like nucleic acids.

Synthesis Analysis

There are numerous methods for the synthesis of pyrimidines. For instance, an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent promoted by K2S2O8 provides 4-arylpyrimidines. Another method involves a Cu-catalyzed and 4-HO-TEMPO-mediated [3 + 3] annulation of commercially available amidines with saturated ketones.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed using various spectroscopic techniques, including IR, NMR, and UV-Vis. Computational tools can also be used to investigate their molecular and electronic behavior.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions. For example, a Diels–Alder reaction between a key intermediate and Benzyl 1,2,3-triazine-5-carboxylate led to the formation of a correspondent compound.

Physical And Chemical Properties Analysis

Pyrimidine is a colorless compound. It is a crystalline solid with a melting point of 22°C which dissolves in water to give a neutral solution and reacts with mineral acids to form salts.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary depending on their structure and the biological target. For example, anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Safety and Hazards

The safety and hazards of a specific pyrimidine derivative would depend on its specific structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for the specific compound.

Future Directions

Pyrimidine and its derivatives have been the focus of many research studies due to their wide range of pharmacological activities. Future research may focus on the development of novel pyrimidine derivatives with enhanced biological activities and minimal toxicity.